2'-O-tert-Butyldimethylsilyl-5-O-DMT-nebularine 3'-CE phosphoramidite

Specification

• CAS No.: 151132-95-5
• Molecular Formula: C46H61N6O7PSi
• Molecular Weight: 869.088
• IUPAC Name: 3-[[(2R,3R,4R,5R)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxy-5-purin-9-yloxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile
• Standard InChI: InChI=1S/C46H61N6O7PSi/c1-32(2)52(33(3)4)60(56-27-15-26-47)58-41-40(57-44(42(41)59-61(10,11)45(5,6)7)51-31-50-39-28-48-30-49-43(39)51)29-55-46(34-16-13-12-14-17-34,35-18-22-37(53-8)23-19-35)36-20-24-38(54-9)25-21-36/h12-14,16-25,28,30-33,40-42,44H,15,27,29H2,1-11H3/t40-,41-,42-,44-,60?/m1/s1
• Standard InChI Key: PPQDUERYNRWJQB-DFDZFBLHSA-N
• SMILES: CC(C)N(C(C)C)P(OCCC#N)OC1C(OC(C1O[Si](C)(C)C(C)(C)C)N2C=NC3=CN=CN=C32)COC(C4=CC=CC=C4)(C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC

Introduction

Chemical Properties and Structure

Basic Chemical Information

2'-O-tert-Butyldimethylsilyl-5-O-DMT-nebularine 3'-CE phosphoramidite possesses distinct chemical properties that make it valuable for research applications. The key chemical data is presented in Table 1.

Table 1: Chemical Properties of 2'-O-tert-Butyldimethylsilyl-5-O-DMT-nebularine 3'-CE phosphoramidite

Property	Value
CAS Registry Number	151132-95-5
Molecular Formula	C46H61N6O7PSi
Molecular Weight	869.07-869.083 g/mol
Physical State	Liquid
Product Categories	Nucleosides & Nucleotides, Phosphoramidites

Structural Components

The compound name indicates several key structural components:

• A nebularine base (purine nucleoside)

• A tert-Butyldimethylsilyl protecting group at the 2'-position

• A DMT (dimethoxytrityl) protecting group at the 5-O position

• A CE (cyanoethyl) phosphoramidite group at the 3'-position

These structural features are specifically designed to facilitate controlled oligonucleotide synthesis while providing the necessary protection for reactive groups during the synthesis process.

Synthesis and Production

Quality Standards

Commercial sources indicate that this compound is typically supplied with:

• Minimum assay of 98-99%

• Specific packaging requirements depending on quantity (glass bottles or specialized containers)

• Documented quality control processes to ensure consistency and purity

Applications in Research and Industry

Primary Research Applications

2'-O-tert-Butyldimethylsilyl-5-O-DMT-nebularine 3'-CE phosphoramidite serves as an important raw material and intermediate in several fields:

• Organic Synthesis: Used as a building block for more complex molecular structures

• Pharmaceutical Research: Employed in the development of nucleoside-based therapeutic candidates

• Oligonucleotide Synthesis: Facilitates the creation of modified RNA structures with enhanced properties

• Biochemical Studies: Enables the investigation of nucleoside analog effects on biological systems

Comparative Analysis with Similar Compounds

Related Phosphoramidites

2'-O-tert-Butyldimethylsilyl-5-O-DMT-nebularine 3'-CE phosphoramidite is part of a family of modified nucleoside phosphoramidites. Table 2 presents a comparison with structurally related compounds.

Table 2: Comparison with Related Phosphoramidites

Compound	CAS Number	Key Structural Difference	Reference
2'-O-tert-Butyldimethylsilyl-5'-O-DMT-uridine 3'-CE phosphoramidite	118362-03-1	Contains uridine instead of nebularine base
2'-O-tert-Butyldimethylsilyl-O4-(4-chlorophenyl)-5'-O-DMT-uridine 3'-CE-phosphoramidite	220382-28-5	Contains chlorophenyl-modified uridine
2'-O-tert-Butyldimethylsilyl-5'-O-DMT-pseudoUridine 3'-CE phosphoramidite	163496-23-9	Contains pseudouridine instead of nebularine	Not from cited sources

Each of these compounds offers unique properties and applications in oligonucleotide synthesis, with the specific nucleoside base determining many of the resulting biological properties.

Current Research and Future Perspectives

Emerging Applications

The specialized nature of this compound suggests it may find increasing utility in:

• High-precision oligonucleotide synthesis

• Development of novel RNA-based therapeutics

• Advanced genetic research applications requiring modified nucleosides